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Compound of Interest

Compound Name: 2,5-Dichlorohexane

Cat. No.: B082283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical properties of various

dichlorohexane isomers. The information is intended to assist researchers in distinguishing

between these isomers and understanding their fundamental chemical characteristics. While

direct applications in signaling pathways and drug development are not prominently

documented in publicly available literature, a thorough understanding of these properties is a

prerequisite for any potential toxicological or therapeutic investigation.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of several dichlorohexane

isomers. It is important to note that some of the presented data are estimated values.
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Isomer
CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/cm³)

Water
Solubilit
y

1,1-

Dichloroh

exane

62017-

16-7
C₆H₁₂Cl₂ 155.07

175.06

(estimate

)[1][2]

-48.02

(estimate

)[1][2]

1.0240[1]

[2]
Insoluble

1,2-

Dichloroh

exane

2162-92-

7
C₆H₁₂Cl₂ 155.07 --- --- --- Insoluble

1,3-

Dichloroh

exane

--- C₆H₁₂Cl₂ 155.07 --- --- --- Insoluble

1,4-

Dichloroh

exane

50635-

35-3
C₆H₁₂Cl₂ 155.06 --- --- ---

Insoluble[

3]

1,5-

Dichloroh

exane

54305-

90-7
C₆H₁₂Cl₂ 155.07 --- --- ---

Insoluble[

4][5]

1,6-

Dichloroh

exane

2163-00-

0
C₆H₁₂Cl₂ 155.07

87-90 (at

15

mmHg)

--- 1.068
Insoluble[

6]

2,2-

Dichloroh

exane

42131-

89-5
C₆H₁₂Cl₂ 155.07 --- --- --- Insoluble

2,3-

Dichloroh

exane

54305-

87-2
C₆H₁₂Cl₂ 155.07

175.06

(estimate

)[7]

-48.02

(estimate

)[7]

1.0527[7]
Insoluble[

8][9]

2,5-

Dichloroh

exane

13275-

18-8
C₆H₁₂Cl₂ 155.07 166.7[10]

-48.02

(estimate

)[10]

1.026[10]

Insoluble[

10][11]

[12][13]
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3,3-

Dichloroh

exane

86525-

67-9
C₆H₁₂Cl₂ 155.07

128-

129[14]
--- 1.040[14]

Insoluble[

14][15]

3,4-

Dichloroh

exane

19117-

19-2
C₆H₁₂Cl₂ 155.07 167.7 --- 1.0

Insoluble[

16][17]

[18]

1,1-

Dichloroc

yclohexa

ne

2108-92-

1
C₆H₁₀Cl₂ 153.05 171[19] -47[20] 1.15[19]

Insoluble[

19][20]

[21]

trans-1,2-

Dichloroc

yclohexa

ne

822-86-6 C₆H₁₀Cl₂ 153.05 --- --- --- Insoluble

1,4-

Dichloroc

yclohexa

ne

19398-

57-3
C₆H₁₀Cl₂ 153.05

204.1

(Predicte

d)[22]

---

1.14

(Predicte

d)[22]

Soluble

in

Chlorofor

m,

Slightly

Soluble

in

Methanol

[22]

Note: "---" indicates that reliable data was not found in the search results. Solubility is generally

predicted to be low in water for these nonpolar organic compounds.

Experimental Protocols
The following are generalized experimental methodologies for determining the key

physicochemical properties listed above.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method: Capillary Method

Sample Preparation: A small amount of the liquid dichlorohexane isomer is placed in a small

test tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a controlled manner, for instance, using a Thiele tube or

a melting point apparatus with a heating block.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the liquid is allowed to cool slowly.

Measurement: The boiling point is recorded as the temperature at which the liquid just

begins to enter the capillary tube.

Apparatus Setup Procedure

Liquid Sample in Test Tube Inverted Capillary Tube
contains

Thermometer
attached to

Heat Apparatus Observe Stream of Bubbles Cool Apparatus Slowly Observe Liquid Entering Capillary Record Temperature

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

many dichlorohexane isomers, the melting points are below room temperature, requiring a

cooling apparatus.

Method: Capillary Tube Method
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Sample Preparation: A small amount of the solid dichlorohexane isomer is finely powdered

and packed into a capillary tube sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating/cooling block and a thermometer.

Heating/Cooling: The temperature is gradually increased or decreased.

Observation: The sample is observed through a magnifying lens.

Measurement: The melting point range is recorded from the temperature at which the first

drop of liquid appears to the temperature at which the entire solid has melted.

Sample Preparation Measurement

Powder Solid Sample Pack into Capillary Tube Place in Apparatus Gradual Heating/Cooling Observe Melting Record Melting Point Range

Click to download full resolution via product page

Melting Point Determination Workflow

Determination of Density
Density is the mass of a substance per unit volume.

Method: Pycnometer Method

Weigh Empty Pycnometer: The mass of a clean, dry pycnometer (a flask with a specific

volume) is accurately determined.

Fill with Sample: The pycnometer is filled with the liquid dichlorohexane isomer, ensuring no

air bubbles are present.

Weigh Filled Pycnometer: The mass of the pycnometer filled with the sample is determined.
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Determine Mass of Sample: The mass of the sample is calculated by subtracting the mass of

the empty pycnometer from the mass of the filled pycnometer.

Calculate Density: The density is calculated by dividing the mass of the sample by the known

volume of the pycnometer. Temperature should be recorded as density is temperature-

dependent.

Start

Weigh Empty Pycnometer (m1)

Fill Pycnometer with Liquid

Weigh Filled Pycnometer (m2)

Calculate Liquid Mass (m = m2 - m1)

Calculate Density (ρ = m / V)

End

Click to download full resolution via product page

Density Determination Workflow
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Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Method: Qualitative Assessment

Sample and Solvent: A small, measured amount of the dichlorohexane isomer (solute) is

added to a test tube containing a specific volume of the solvent (e.g., water).

Mixing: The mixture is agitated (e.g., by vortexing or shaking) for a set period.

Observation: The mixture is observed to see if the solute has dissolved completely. The

formation of a single, clear phase indicates solubility, while the presence of separate layers

or a cloudy suspension indicates insolubility or partial solubility.

Reporting: The solubility is reported qualitatively (e.g., soluble, slightly soluble, insoluble).

For quantitative analysis, techniques like spectroscopy or chromatography would be

employed to determine the concentration of the dissolved solute.
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Start

Add Solute to Solvent

Agitate Mixture

Observe Phases

Homogeneous Solution?

Soluble

Yes

Insoluble / Partially Soluble

No

Click to download full resolution via product page

Qualitative Solubility Determination Workflow

Relevance to Drug Development
A comprehensive search of scientific literature did not yield significant information directly

linking dichlorohexane isomers to specific signaling pathways or their widespread use as

scaffolds in drug development. Their primary applications appear to be as solvents or chemical

intermediates. However, understanding their physicochemical properties is a critical first step in

assessing their potential for any biological application, including:

Pharmacokinetics (ADME): Properties like solubility and lipophilicity (which can be inferred

from solubility in nonpolar solvents) are crucial determinants of a compound's absorption,
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distribution, metabolism, and excretion.

Toxicology: The isomeric form of a molecule can drastically alter its toxicological profile. A

baseline understanding of the physical properties of each isomer is essential for any

toxicological assessment.

Formulation Development: Solubility is a key parameter in developing formulations for in vitro

and in vivo studies.

Further research would be required to explore any potential biological activities of

dichlorohexane isomers. This would involve systematic screening in relevant biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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